Cas no 50331-71-0 (Ethyl 3-Methyl-2-oxo-3-butenoate)

Ethyl 3-Methyl-2-oxo-3-butenoate structure
50331-71-0 structure
Product Name:Ethyl 3-Methyl-2-oxo-3-butenoate
CAS No:50331-71-0
MF:C7H10O3
MW:142.152502536774
CID:365206
PubChem ID:11672679
Update Time:2025-04-19

Ethyl 3-Methyl-2-oxo-3-butenoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Methyl-2-oxo-3-butenoate
    • 3-Butenoic acid, 3-methyl-2-oxo-, ethyl ester
    • ethyl 3-methyl-2-oxobut-3-enoate
    • 3-methyl-2-oxo-but-3-enoic acid ethyl ester
    • ethyl-3-methyl-2-oxo-but-3-enoate
    • AKOS024261341
    • 50331-71-0
    • SCHEMBL7643157
    • CS-0365940
    • ethyl3-methyl-2-oxobut-3-enoate
    • DTXSID10470351
    • DB-243519
    • MDL: MFCD23381118
    • Inchi: 1S/C7H10O3/c1-4-10-7(9)6(8)5(2)3/h2,4H2,1,3H3
    • InChI Key: XBEMDLANOLUIJO-UHFFFAOYSA-N
    • SMILES: O(C(C(C(=C)C)=O)=O)CC

Computed Properties

  • Exact Mass: 142.06300
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 0.69470

Ethyl 3-Methyl-2-oxo-3-butenoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 3-Methyl-2-oxo-3-butenoate Pricemore >>

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